Cas no 16681-69-9 (1-methyl-1H-1,2,3-triazole-4-carbaldehyde)
16681-69-9 structure
Product Name:1-methyl-1H-1,2,3-triazole-4-carbaldehyde
CAS No:16681-69-9
MF:C4H5N3O
MW:111.101999998093
MDL:MFCD10696345
CID:2104027
PubChem ID:14313438
Update Time:2024-11-01
1-methyl-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 1-methyl-1H-1,2,3-triazole-4-carbaldehyde
- 1-methyltriazole-4-carbaldehyde
- 1H-1,2,3-triazole-4-carboxaldehyde, 1-methyl-
- 16681-69-9
- 1-METHYL-1H-1,2,3-TRIAZOLE-4-CARBOXALDEHYDE
- 1-methyl-1,2,3-triazole-4-carbaldehyde
- FRJSHBUKQSGJNG-UHFFFAOYSA-N
- AKOS006237172
- EN300-65210
- F8881-3683
- SCHEMBL1130149
- 1-methyl-1H-[1,2,3]triazole-4-carbaldehyde
- AB57105
- MFCD10696345
- SY184011
- 1-Methyl-1,2,3-triazol-4-carboxaldehyde
- CS-0106610
- C77602
- BS-12938
- Z1013717706
- 1,2,3-Triazole, 4-formyl-1-methyl-
- DA-09503
- DTXSID601264437
-
- MDL: MFCD10696345
- Inchi: 1S/C4H5N3O/c1-7-2-4(3-8)5-6-7/h2-3H,1H3
- InChI Key: FRJSHBUKQSGJNG-UHFFFAOYSA-N
- SMILES: O=CC1=CN(C)N=N1
Computed Properties
- Exact Mass: 111.043261792g/mol
- Monoisotopic Mass: 111.043261792g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 95.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 47.8Ų
1-methyl-1H-1,2,3-triazole-4-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A449037641-1g |
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 95% | 1g |
485.10 USD | 2021-06-15 | |
| abcr | AB522420-1 g |
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde; . |
16681-69-9 | 1g |
€893.50 | 2023-06-14 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FD02323-1g |
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 95% | 1g |
$445 | 2023-09-07 | |
| Chemenu | CM278495-1g |
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 90%+ | 1g |
$338 | 2023-03-05 | |
| Chemenu | CM278495-5g |
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 90%+ | 5g |
$1021 | 2023-03-05 | |
| Chemenu | CM278495-10g |
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 90%+ | 10g |
$1518 | 2023-03-05 | |
| TRC | M327873-25mg |
1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | M327873-50mg |
1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M327873-250mg |
1-methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 250mg |
$ 340.00 | 2022-06-04 | ||
| eNovation Chemicals LLC | Y1258722-10g |
1-Methyl-1H-1,2,3-triazole-4-carbaldehyde |
16681-69-9 | 95% | 10g |
$90 | 2024-06-06 |
1-methyl-1H-1,2,3-triazole-4-carbaldehyde Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
16681-69-9 (1-methyl-1H-1,2,3-triazole-4-carbaldehyde) Related Products
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- 158877-12-4(1-(2-hydroxyethyl)-1H-1,2,3-triazole-4-carbaldehyde)
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- 128979-26-0(1-(1-methyl-1H-1,2,3-triazol-4-yl)ethan-1-one)
- 1083223-99-7(1,4-DIMETHYL-1H-1,2,3-TRIAZOLE-5-CARBALDEHYDE)
- 129027-65-2(1-tert-butyltriazole-4-carbaldehyde)
- 60166-43-0(1,4-Dimethyl-1H-1,2,3-triazole)
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